Welcome to BenchChem Online Store!
Deutsch
List
Bench Chemicals
molecular formula C15H20N2O B8630181 1-Benzyl-4-cyclopropanecarbonylpiperazine

1-Benzyl-4-cyclopropanecarbonylpiperazine

Cat. No. B8630181
M. Wt: 244.33 g/mol
InChI Key: AEBGEBIEWOEWKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08431695B2

Procedure details

10% Palladium on carbon (175 mg, 10% by wt.) was placed under an inert atmosphere and suspended in EtOH (5 mL). A solution of (4-benzyl-piperazin-1-yl)-cyclopropyl-methanone (1.75 g, 7.16 mmol) dissolved in EtOH (25 mL) was added. The reaction mixture was placed under H2 atmosphere (1 atmosphere pressure) and stirred overnight. The resulting mixture was filtered through a pad of Celite® and the solvent was concentrated in vacuo to give 1.07 g (97%) of the title compound as a clear oil. 1H-NMR (300 MHz, CD3OD) 3.74 (broad s, 2H), 3.57 (broad s, 2H), 2.87 (broad s, 2H), 2.80 (broad s, 2H), 1.97 to 1.91 (m, 1H), 0.89 to 0.78 (m, 4H); ES-MS m/z 154.9 [M+H]+, RT (min) 1.02.
Name
(4-benzyl-piperazin-1-yl)-cyclopropyl-methanone
Quantity
1.75 g
Type
reactant
Reaction Step One
Name
EtOH
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Palladium on carbon
Quantity
175 mg
Type
catalyst
Reaction Step Two
Name
EtOH
Quantity
5 mL
Type
solvent
Reaction Step Three
Name
title compound
Yield
97%

Identifiers

REACTION_CXSMILES
C([N:8]1[CH2:13][CH2:12][N:11]([C:14]([CH:16]2[CH2:18][CH2:17]2)=[O:15])[CH2:10][CH2:9]1)C1C=CC=CC=1>[Pd].CCO>[CH:16]1([C:14]([N:11]2[CH2:12][CH2:13][NH:8][CH2:9][CH2:10]2)=[O:15])[CH2:17][CH2:18]1

Inputs

Step One
Name
(4-benzyl-piperazin-1-yl)-cyclopropyl-methanone
Quantity
1.75 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N1CCN(CC1)C(=O)C1CC1
Name
EtOH
Quantity
25 mL
Type
solvent
Smiles
CCO
Step Two
Name
Palladium on carbon
Quantity
175 mg
Type
catalyst
Smiles
[Pd]
Step Three
Name
EtOH
Quantity
5 mL
Type
solvent
Smiles
CCO

Conditions

Stirring
Type
CUSTOM
Details
stirred overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was added
FILTRATION
Type
FILTRATION
Details
The resulting mixture was filtered through a pad of Celite®
CONCENTRATION
Type
CONCENTRATION
Details
the solvent was concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
title compound
Type
product
Smiles
C1(CC1)C(=O)N1CCNCC1
Measurements
Type Value Analysis
AMOUNT: MASS 1.07 g
YIELD: PERCENTYIELD 97%
YIELD: CALCULATEDPERCENTYIELD 96.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.